Cas no 872881-29-3 (N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide)

• Product Name: N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide
• CAS No: 872881-29-3
• MF: C₂₁H₂₅N₃O₅S
• MW: 431.505304098129
• CID: 5509289
• Update Time: 2025-07-08

N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[[3-(benzenesulfonyl)-1,3-oxazinan-2-yl]methyl]-N-(2-phenylethyl)oxamide
• N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide

• Inchi： 1S/C21H25N3O5S/c25-20(22-13-12-17-8-3-1-4-9-17)21(26)23-16-19-24(14-7-15-29-19)30(27,28)18-10-5-2-6-11-18/h1-6,8-11,19H,7,12-16H2,(H,22,25)(H,23,26)
• InChI Key： NEEZWTMLERGURJ-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)C(NCC1N(S(C2=CC=CC=C2)(=O)=O)CCCO1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide

Comprehensive Overview of N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide (CAS No. 872881-29-3)

N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide, with the CAS No. 872881-29-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzenesulfonyl group, an oxazinan ring, and an ethanediamide backbone, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity and the possibility of modulating biological targets.

The compound's IUPAC name reflects its intricate architecture, highlighting the presence of a phenylsulfonyl moiety and a phenylethyl side chain. Such structural features are often associated with enhanced binding affinity to specific receptors or enzymes, which is why N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide is frequently discussed in the context of medicinal chemistry and structure-activity relationship (SAR) studies. Its CAS No. 872881-29-3 serves as a critical identifier for researchers sourcing high-purity samples for experimental purposes.

In recent years, the demand for novel small-molecule inhibitors and biochemical probes has surged, driven by advancements in precision medicine and targeted therapy. This compound's potential to interact with protein-protein interactions (PPIs) or enzyme active sites aligns with these trends. For instance, its benzenesulfonyl group may confer stability and selectivity, while the oxazinan ring could contribute to conformational rigidity, a desirable trait in drug design.

From a synthetic chemistry perspective, the preparation of N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide involves multi-step organic transformations, including sulfonylation, cyclization, and amide coupling reactions. These processes require meticulous optimization to achieve high yields and purity, as impurities could skew biological assay results. The compound's CAS No. 872881-29-3 is often referenced in patent literature and academic journals detailing its synthesis and derivatization.

Another area of growing interest is the compound's potential role in neuropharmacology. Given the phenylethyl moiety's resemblance to neurotransmitters like dopamine, researchers are exploring whether N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide could modulate G-protein-coupled receptors (GPCRs) or ion channels. Such investigations are part of broader efforts to develop therapeutics for neurological disorders, a hot topic in biomedical research.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) properties of this compound are also under scrutiny. Its logP value, solubility, and metabolic stability are critical parameters determining its suitability as a lead compound. Computational tools like molecular docking and QSAR modeling are frequently employed to predict these properties, reducing the need for extensive wet-lab experimentation.

In summary, N-{3-(benzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(2-phenylethyl)ethanediamide (CAS No. 872881-29-3) represents a fascinating case study in modern chemical biology. Its structural complexity, combined with its potential applications in drug discovery and mechanistic studies, ensures its relevance in both academic and industrial settings. As research continues, this compound may unlock new avenues for therapeutic innovation.